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Compound of Interest

Compound Name: 3,4-Dichlorobenzophenone

Cat. No.: B123610

Introduction

3,4-Dichlorobenzophenone is a substituted aromatic ketone that serves as a valuable
intermediate in the synthesis of pharmaceuticals and other fine chemicals. Its structure,
featuring a dichlorinated phenyl ring and a benzoyl group, makes it a versatile building block for
more complex molecules. This application note provides a detailed experimental protocol for
the synthesis of 3,4-Dichlorobenzophenone via a Friedel-Crafts acylation reaction. The
described method is intended for researchers, scientists, and professionals in the field of drug
development and organic synthesis.

The synthesis involves the reaction of 1,2-dichlorobenzene with benzoyl chloride in the
presence of a Lewis acid catalyst, anhydrous aluminum chloride. The electrophilic acylium ion,
generated in situ from benzoyl chloride and aluminum chloride, attacks the electron-rich 1,2-
dichlorobenzene ring to form the desired ketone.

Materials and Reagents

The following table summarizes the key reagents and their relevant properties for this protocol.
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Reagent/Materi Chemical Molar Mass (
CAS Number Key Hazards
al Formula g/mol )
Harmful if
15 swallowed,
' CeHaCl2 147.00 95-50-1 Skin/eye irritant,
Dichlorobenzene , )
Toxic to aquatic
life[1][2]
Corrosive,
Lachrymator,
. Harmful if
Benzoyl Chloride  C7HsCIO 140.57 98-88-4 )
swallowed/inhale
d/in contact with
skin[3][4][5][6]
Causes severe
skin burns and
Anhydrous
] eye damage,
Aluminum AlCIs 133.34 7446-70-0 )
) Reacts violently
Chloride ]
with water[7][8]
[91[10]
) Skin/eye irritant,
Dichloromethane
CH2Cl2 84.93 75-09-2 Suspected
(DCM) .
carcinogen
Corrosive,
Hydrochloric Acid Causes severe
HCI 36.46 7647-01-0 .
(conc.) skin burns and
eye damage
Saturated -
_ Not classified as
Sodium NaHCOs 84.01 144-55-8
_ hazardous
Bicarbonate
Anhydrous -
] Not classified as
Magnesium MgSOa 120.37 7487-88-9
hazardous
Sulfate
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Flammable liquid
Ethanol C2HsOH 46.07 64-17-5
and vapor

Experimental Protocol

This protocol outlines the synthesis of 3,4-Dichlorobenzophenone via Friedel-Crafts acylation.
1. Reaction Setup:

e Assemble a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a
dropping funnel, and a reflux condenser.

o Fit the top of the reflux condenser with a gas outlet connected to a gas trap (e.g., a bubbler
containing a dilute sodium hydroxide solution) to neutralize the evolved hydrogen chloride
gas.

» Ensure all glassware is thoroughly dried in an oven and assembled while hot under a stream
of dry nitrogen or argon to maintain anhydrous conditions.

2. Reagent Preparation:
¢ In the three-necked flask, add anhydrous aluminum chloride (14.7 g, 0.11 mol).
e Add 50 mL of anhydrous dichloromethane (DCM) to the flask.

« In the dropping funnel, prepare a solution of 1,2-dichlorobenzene (14.7 g, 0.10 mol) and
benzoyl chloride (14.1 g, 0.10 mol) in 30 mL of anhydrous DCM.

3. Reaction Execution:
e Cool the suspension of aluminum chloride in DCM to 0-5 °C using an ice-water bath.

e While stirring vigorously, add the solution from the dropping funnel to the cooled AICl3
suspension dropwise over a period of 30-45 minutes. Maintain the internal temperature
below 10 °C during the addition.
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 After the addition is complete, remove the ice bath and allow the reaction mixture to warm to
room temperature.

o Continue stirring the reaction mixture at room temperature for an additional 2-3 hours. The
progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

4. Work-up and Isolation:
o Upon completion, cool the reaction mixture again in an ice-water bath.

o Carefully and slowly pour the reaction mixture into a beaker containing 100 g of crushed ice
and 30 mL of concentrated hydrochloric acid. This should be done in a fume hood as large
quantities of HCI gas will be evolved.

« Stir the resulting mixture until all the solids have dissolved.
o Transfer the mixture to a 500 mL separatory funnel.

o Separate the organic layer (bottom layer).

o Extract the aqueous layer with two 30 mL portions of DCM.
o Combine all the organic layers.

5. Purification:

o Wash the combined organic layers sequentially with 50 mL of 2 M HCI, 50 mL of water, 50
mL of saturated sodium bicarbonate solution, and finally with 50 mL of brine.

e Dry the organic layer over anhydrous magnesium sulfate.
« Filter off the drying agent and remove the solvent (DCM) using a rotary evaporator.

e The crude product obtained is a solid. Recrystallize the crude solid from ethanol to yield pure
3,4-Dichlorobenzophenone as light brown or off-white crystals.

Characterization Data
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The synthesized 3,4-Dichlorobenzophenone can be characterized by its physical and

spectroscopic properties.

Property Value Reference

Light brown to pink-grey
Appearance ] [11]
crystalline powder

Melting Point 100-103 °C [11]
Molecular Formula C13HsCl20 [12]
Molar Mass 251.11 g/mol [12]

o (ppm): 7.85-7.75 (m, 3H),
1H NMR (CDCls) 7.65-7.45 (m, 5H) [12]
.65-7.45 (m,

o (ppm): 194.8, 137.9, 137.2,
13C NMR (CDCIs) 133.1,132.8, 131.5, 130.3, [12]
130.1, 129.2, 128.7

v (cm~1): ~1660 (C=0 stretch),
~1590, 1470, 1450 (C=C
IR (KBr) aromatic stretch), ~1280 (C- [12]
CO-C stretch), ~820, 710 (C-H
bend)

Safety Precautions

All manipulations should be carried out in a well-ventilated fume hood.

Personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-
resistant gloves, must be worn at all times.

Anhydrous aluminum chloride is highly corrosive and reacts violently with water, releasing
heat and HCI gas. Handle with extreme care in a dry environment.[7][8][9][10]

Benzoyl chloride is corrosive, a lachrymator, and harmful. Avoid inhalation of vapors and
contact with skin and eyes.[3][4][5][6]
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e 1,2-Dichlorobenzene is harmful and an irritant. Avoid contact with skin and eyes.[1][2]

e Dichloromethane (DCM) is a volatile solvent and a suspected carcinogen. Minimize
exposure through inhalation and skin contact.

e The quenching of the reaction with ice/HCI is highly exothermic and releases large amounts
of HCI gas. Perform this step slowly and with adequate cooling and ventilation.

Experimental Workflow
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1. Reaction Setup
(Anhydrous Conditions)

v
2. Charge Flask
- Anhydrous AICl3
- Anhydrous DCM

4. Cool AICI3 Suspension
(0-5°C)

3. Prepare Dropping Funnel
- 1,2-Dichlorobenzene
- Benzoyl Chloride
- Anhydrous DCM

/

5. Dropwise Addition
(Maintain Temp < 10 °C)

:

6. Reaction
(Warm to RT, stir for 2-3h)

:

7. Quench
(Pour into Ice/HCI)

:

8. Extraction
- Separate Layers
- Extract Aqueous with DCM

:

9. Washing
(HCI, H20, NaHCOs3, Brine)

v
10. Drying & Concentration
- Dry with MgSOa
- Filter & Evaporate Solvent

:

11. Purification
(Recrystallization from Ethanol)

i

12. Characterization
(MP, NMR, IR)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3,4-Dichlorobenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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